The combined use of bio-fuels along with CO2 capture techniques is the basis for the so-called negative emissions energy systems. In this paper, oxy-fuel combustion of two torrefied biomasses is experimentally investigated in a lab-scale entrained flow reactor. The torrefied biomasses are fired alone, and co-fired with coal (50%). Two oxygen concentrations (21% and 35%) and four steam concentrations are tested: 0% (dry recycle oxy-combustion), 10% (wet recycle oxy-combustion), 25% and 40% (towards the concept of oxy-steam combustion). The tests are designed to get the same mean residence time for all the fuels and conditions. Burnout degrees are significantly increased (up to 9 and 16% points) when the share of torrefied biomass is raised, with a slightly better behavior of the torrefied pine in comparison to the torrefied agro-biomass. C-fuel conversion to CO2 follows a similar trend to the observed for the burnout degrees. NO formation rates are reduced when oxy-firing torrefied biomass alone in comparison to the blends, with maximum diminutions of 16.9% (torrefied pine) and 8.5% (torrefied agro-biomass). As regards the effect of steam, the best results are found for the 25% H2O atmospheres in most of the cases, yielding maximum conversions along with minimum NO levels.

Utilisation of crop residues is limited due to their low energy and high ash content. This study aimed to develop a method for enabling the use of residual agricultural biomass through acid or alkali pretreatment followed by torrefaction. Pepper stems were treated with hydrochloric acid or sodium hydroxide for a brief period of time and rinsed with distilled water. Untreated and acid-pretreated samples had cellulose contents of 43.85% and 36.57%, respectively. The lignin content in the alkali-pretreated samples (22.74%) was lower than that in untreated samples (27.40%). Mass yield decreased with torrefaction temperature, ranging from 86.19% to 49.89%. However, alkali-treated samples showed smaller changes in mass yield (70.31–60.43%) than other samples. Regarding calorific value, untreated samples exhibited the highest increase (26.37%), whereas alkali-treated samples showed a modest increase of 10.62%. Chlorine content was higher in acid-compared with alkali-treated samples but decreased with temperature. Our study demonstrated that agricultural by-products can be used as energy sources through acid or alkali pretreatment prior to torrefaction. Future studies should explore a variety of agricultural by-products and consider pretreatment with different acids or alkalis, such as sulfuric acid and potassium hydroxide.

The current technologies employed to prevent the spontaneous combustion of coal, such as grouting, inert gas, retardants, gels and foams have the disadvantages of high pollution, easy failure at high temperature, and high cost. In this study, in order to develop an environmentally friendly, efficient and low-cost composite gel material to inhibit coal spontaneous combustion, tea polyphenols were added to the gel for grafting, while nanomaterial halloysite nanotubes were introduced for intercalation reaction. Finally, sodium bicarbonate and acetic acid were used as foaming agents to produce tea polyphenol nanofoaming gels. The microscopic characterization of the composite gel was studied using X-ray diffraction experiments and scanning electron microscopy. Experiments on physical properties such as fluidity, thermal stability and adhesion were also carried out. In addition, fire performance studies such as thermogravimetric experiments, oxidation kinetic analysis, infrared spectroscopy of gas products, analysis of the change law of active functional groups and crossing-point temperature analysis were completed. The results show that composite gel renders the activity of active functional groups inert, which inhibits coal spontaneous combustion, while it can cover the surface of coal and plug the fissures efficiently. Therefore, it is an ideal material to inhibit the spontaneous combustion of coal.

Heat transport in mixed convection Reiner-Rivlin liquid flow due to stretching cylinder is addressed. Cattaneo-Christov double diffusive relation is utilized to discuss heat and solutal transport features. Variable thermal conductivity and mass diffusivity impacts are incorporated. Adequate transformations are used to reduce non-linear differential expressions for dimensionless expressions. The given non-dimensional expressions are solved through implementation of Optimal homotopy analysis technique (OHAM). Physical features of fluid flow, concentration and temperature against influential parameters are examined. Clearly higher mixed convection parameter boost the liquid flow. Decay in temperature is detected against thermal relaxation time. Similar impact of temperature is witnessed by curvature and thermal conductivity variables. Velocity enhances against Reiner-Rivlin material variable. Decline in concentration is detected for higher Schmidt number. Concentration boosts against mass diffusivity parameter. Higher solutal relaxation time parameter leads to decline concentration. Reduction in temperature is noticed for Prandtl number whereas opposite behavior witnessed for heat transport rate. An increment in mass transport rate occurs for mass diffusivity and solutal relaxation time variables.

Geospatial analysis is useful for mapping the potential of renewables like solar PV. However, recent studies do not address PV’s bankable potential for which project financing can be secured. This paper proposes a framework that incorporates project finance into geospatial analyses to obtain the bankable potential of renewables. We demonstrate our framework for Indonesia, and compare the bankable potential with the socio-economic potential mostly used in literature. Using median values, the technical potential is 12,200 and the socio-economic potential is 152.7 TWh/year if capped by 2030 demand (34% coverage). Considering PV’s financing risks, PV’s bankable potential is 16.0 TWh under current conditions if capped by 2030 demand (3.6% coverage). Both economic potentials are mainly in East Indonesia and absent on Java due to differences in tariffs and land availability. For the bankable potential, the risk perception by banks and investors is another key influence. With a feed-in tariff of 11.5 US¢(2021)/kWh and temporary lift of import restrictions, the bankable potential is 23 TWh if capped by 2030 demand and spreads to Java (5.2% coverage). For widespread bankability, further temporary measures are recommended until the PV’s costs have decreased further and trust by financial institutions has increased.

Product migration and regional reaction characteristics of low-permeability oil shale cores in the autothermic pyrolysis in-situ conversion have not been investigated. In this study, an in-situ autothermic pyrolysis simulation experiment was conducted using a pressed cylindrical Huadian oil shale core, and systematic geochemical analyses were performed at different regions of the core after the experiments. The results showed that a clear thin grey-white main channel was formed inside the low-permeability core from the gas injection end to the outlet end because of the uneven advancement of the autothermic reaction after the experiment. Moreover, the free hydrocarbon products mainly transported along the main channel towards the outlet end and formed a significant accumulation at the end of the core. In addition, according to the results of pyrolysis hydrocarbon and total organic carbon determination, the core was divided into four typical reaction zones: autothermic, cracking, preheating, and virgin, which were distributed sequentially outwards along both sides of the main channel. Finally, based on the above results and analysis, two construction strategies were suggested for the autothermic pyrolysis in-situ conversion process.

In this study, the dissociation behavior of CH4 hydrate in the absence and presence of poly(N-vinylcaprolactam) (PVCap) was closely investigated using a combination of experimental techniques, including in-situ Raman spectroscopy and high-pressure micro-differential scanning calorimetry (HP μ-DSC), and molecular dynamics (MD) simulations. The experimental results clearly demonstrated that CH4 hydrate dissociated more slowly and in two steps in the presence of PVCap. The MD simulations revealed that this slow and two-step dissociation was mainly due to the adsorption of PVCap onto the hydrate surface, which hindered the mass transfer of CH4 from the hydrate into the solution. The high viscosity and steric hindrance of PVCap also impeded the formation and growth of CH4 bubbles during the hydrate dissociation, contributing to the slower dissociation of CH4 hydrate in the PVCap solution. The broad and asymmetric shape of the last endothermic peak observed via HP μ-DSC was caused by the adsorption of PVCap during CH4 hydrate dissociation. The findings of this study provide valuable insights into the precise mechanism of hydrate dissociation in the presence of kinetic hydrate inhibitors.

Driving intention and speed prediction are essential factors in the energy management of plug-in hybrid electric vehicles (PHEVs). This paper proposes an improved energy management strategy for the subject vehicle by speed prediction fused with driving intention and LIDAR data in a vehicle-following scenario. A driving intention recognition model is developed based on the gated recurrent unit (GRU), which takes the vehicle speed, throttle opening, and brake pedal force of the subject vehicle as input. Then integrating the LIDAR point cloud data and driving intention result of the subject vehicle to achieve more accurate speed prediction, where joint probabilistic data association and interacting multiple models methods are used to process LIDAR data. The more accurate speed prediction is then applied to design a prediction-informed adaptive equivalent consumption minimization strategy (PIA-ECMS) for real-time energy management optimization. Experimental results demonstrate the recognition accuracy of up to 88%, indicating that the driver’s driving intention can be identified effectively. The speed prediction has an error margin of no more than 5.9 km/h. Compared with existing adaptive ECMS without speed prediction, the proposed PIA-ECMS can enhance fuel economy by 1.3–2.7% while achieving better SOC charge sustainability.

In order to remove hydrocarbon (HC) emission of the gasoline engine during cold start to meet increasingly stringent emission standards, the HC removal performance of a novel adsorptive catalytic gasoline particulate filter (A-CGPF) coated with new composite catalysts is investigated. Then, effects of different factors on HC removal (HC adsorption and conversion) of the A-CGPF during cold start are analyzed. The results show that during first 40 s of the cold start, the cumulative emission of hydrocarbon is greatly reduced. Ambient temperature has a great influence on hydrocarbon removal in the early stage of cold start, and its variation has little effect on MMC. The order of hydrocarbon removal performance during cold start under non-adiabatic condition is MRP > MMC > MP > MC > MPCZ, and the difference of hydrocarbon removal rate between MMC and MRP is only 5%–9%. In addition, the larger ratio of oxidizing components and reductive components λ can lead to the faster temperature rise and the greater hydrocarbon removal rate. The λ value has little influence on the early stage of cold start, but gradually increases the influence on the late stage of that until it is up to 0.95. During soot capture, the ash accumulation has a more significant effect on HC abatement at the late stage of cold start, which can delay the temperature rise in the filter and slightly decrease the hydrocarbon removal rate. This work provides reference for enhancing simultaneous hydrocarbon and soot reduction performance of the A-CGPF under the low temperature and design of coupled after-treatment system.

Environmental degradation has become one of the major challenges facing the global community. This paper aims to explore the more effective options to combat environmental degradation by investigating the linearity and nonlinearity (trade openness set as a threshold variable) of energy efficiency, natural gas, renewable energy and ecological footprint. To this end, linear and non-linear panel models were constructed using panel data from 60 countries. The results of the linear analysis show that improving energy efficiency, and increasing the consumption of natural gas and renewable energy are conducive to inhibiting environmental degradation. Energy efficiency has the most significant negative correlation with ecological footprint, followed by renewable energy, and then natural gas, implying that improving energy efficiency and developing renewable energy is a more effective strategy to combat environmental degradation. The results of the nonlinear analysis show that there are threshold effects of trade openness between energy efficiency and ecological footprint, and between renewable energy and ecological footprint. The negative impact of both renewable energy and energy efficiency on the ecological footprint increases when trade openness exceeds the threshold. This suggests that, in terms of curbing environmental degradation, enhancing trade openness may further increase the negative impacts of energy efficiency and renewable energy on ecological footprint. At the same time, this confirms the positive role of trade openness in environmental protection.